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Introduction
The Src family kinases (SFKs) are a group of non-receptor tyrosine kinases that play a pivotal

role in transducing signals related to numerous cellular processes, including proliferation,

survival, migration, and adhesion.[1][2] The prototypical member, c-Src, is activated through

autophosphorylation at Tyrosine 416 (Y416), initiating downstream signaling cascades such as

the PI3K/Akt and Ras/MAPK pathways.[3][4][5] Aberrant Src activation is a known driver in the

progression of many cancers, making it a significant therapeutic target.[6][7]

KX1-004 (also known as KX-01) is a novel, non-ATP competitive small molecule inhibitor that

specifically targets the peptide substrate binding site of Src kinase.[8][9][10] This unique

mechanism of action inhibits both the enzymatic (kinase) activity and the scaffolding functions

of Src.[4] Studies have shown that KX1-004 treatment leads to the downregulation of

phosphorylated Src (p-Src) and its downstream effectors, including FAK, AKT, ERK, and

STAT3.[6]

These application notes provide detailed protocols for treating cells with KX1-004,

immunoprecipitating Src kinase to isolate it from the complex cellular environment, and

performing subsequent downstream analyses to quantify the inhibitor's effect on Src activity

and phosphorylation state.
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KX1-004 functions by binding to the peptide substrate site on Src kinase, preventing it from

phosphorylating its downstream targets. This non-ATP competitive inhibition is highly specific.

The diagram below illustrates the central role of Src in cellular signaling and the point of

inhibition by KX1-004.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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